Cas no 1805641-24-0 (2-Chloromethyl-5-cyano-3-methylphenylacetic acid)

• Product Name: 2-Chloromethyl-5-cyano-3-methylphenylacetic acid
• CAS No: 1805641-24-0
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 5003109
• Update Time: 2023-08-25

2-Chloromethyl-5-cyano-3-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-5-cyano-3-methylphenylacetic acid

• Inchi： 1S/C11H10ClNO2/c1-7-2-8(6-13)3-9(4-11(14)15)10(7)5-12/h2-3H,4-5H2,1H3,(H,14,15)
• InChI Key： FWFMPJUYDAPOAU-UHFFFAOYSA-N
• SMILES： ClCC1C(C)=CC(C#N)=CC=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 1.9
• Topological Polar Surface Area: 61.1